Potassium Phosphate, Dibasic

• CAS: 7758 11 4
• Molecular Formula: K2HPO4; HK2O4P
• Molecular Weight: 174.176 g/mol
• InChI: InChI=1S/2K.H3O4P/c;;1-5(2,3)4/h;;(H3,1,2,3,4)/q2*+1;/p-2
• InChIKey: ZPWVASYFFYYZEW-UHFFFAOYSA-L
• Solubility: Freely soluble in water. Insoluble in ethanol; Very sol in water; 100 g dissolves rapidly & completely in 67 g cold water; Slightly sol in alcohol

Potassium phosphate dibasic (anhydrous K2HPO4; molecular weight 174.18 g/mol) is a highly water-soluble inorganic salt widely employed as a buffering agent, nutrient source, and stabilizer in bioprocessing, analytical chemistry, and pharmaceutical manufacturing. It exists as a white, deliquescent crystalline powder with a density of 2.44 g/cm³ and decomposes above 465°C.

Potassium Phosphate Dibasic (CAS 7758-11-4): Physicochemical and Procurement Baseline

Potassium phosphate dibasic (anhydrous K2HPO4; molecular weight 174.18 g/mol) is a highly water-soluble inorganic salt widely employed as a buffering agent, nutrient source, and stabilizer in bioprocessing, analytical chemistry, and pharmaceutical manufacturing [1]. It exists as a white, deliquescent crystalline powder with a density of 2.44 g/cm³ and decomposes above 465°C [2]. Its aqueous solutions (e.g., 5% w/v) exhibit a mildly alkaline pH range of 8.5–9.6, driven by the compound's second and third pKa values (pKa2 = 6.82, pKa3 = 12.38 at 25°C) [3]. Unlike sodium phosphate analogs, potassium phosphate dibasic provides potassium ions essential for specific enzymatic and cellular functions while avoiding sodium-induced osmotic or precipitation artifacts in sensitive biological systems [1].

• [1] Dipotassium phosphate. Wikipedia. https://en.wikipedia.org/wiki/Dipotassium_phosphate View Source
• [2] Dipotassium phosphate. Ptable.com. Properties: density 2.44 g/cm³, melting point >465°C. View Source
• [3] Potassium Phosphate Dibasic CAS#: 7758-11-4. ChemWhat. pH 8.5–9.6 (25°C, 50mg/mL in H2O); pKa (1) 2.15, (2) 6.82, (3) 12.38 (25°C). View Source

Potassium Phosphate Dibasic: Why Monobasic or Sodium-Based Substitution Compromises Experimental Integrity

Generic substitution of potassium phosphate dibasic with monobasic potassium phosphate (KH2PO4) or sodium phosphate dibasic (Na2HPO4) introduces quantifiable deviations in pH, ionic strength, solubility, and ion-specific interactions that directly undermine assay reproducibility. Replacing K2HPO4 with KH2PO4 reduces solution pH by 0.8–1.0 units (from pH ~7.5 to ≤6.8), altering microbial growth kinetics and enzyme activity [1]. Substituting sodium for potassium phosphate dibasic, while maintaining nominal buffer capacity, introduces sodium-dependent precipitation with detergents such as SDS—a well-documented interference in plasmid DNA purification—and alters chromatographic retention characteristics due to differential cation-stationary phase interactions [2]. The following evidence quantifies these differential effects across solubility, ionic strength, pH control, and compendial purity thresholds.

• [1] ResearchGate. What is the difference between potassium dihydrogen phosphate and dipotassium hydrogen phosphate? Discussion thread, 2018. K2HPO4 yields pH 7.4–7.6; KH2PO4 yields pH <6.8. View Source
• [2] Lidstrom:Buffers. OpenWetWare. Potassium precipitates SDS while sodium is soluble; classic example in miniprep plasmid isolation. View Source

Quantitative Differentiation of Potassium Phosphate Dibasic (K2HPO4) Against Monobasic and Sodium Phosphate Analogs

Potassium Phosphate Dibasic Exhibits 5-Fold Higher Aqueous Solubility Than Monobasic Potassium Phosphate at Ambient Temperature

Potassium phosphate dibasic (K2HPO4, anhydrous) demonstrates substantially higher water solubility than its monobasic counterpart (KH2PO4) at ambient temperatures. This differential solubility directly affects the maximum achievable concentration of phosphate stock solutions and the ionic strength contributed per unit mass dissolved [1].

Evidence Dimension	Aqueous solubility at ambient temperature
Target Compound Data	167 g/100 mL water at 20°C (anhydrous K2HPO4)
Comparator Or Baseline	KH2PO4 (monobasic): 33 g/100 mL water at 25°C
Quantified Difference	Approximately 5.1-fold higher solubility
Conditions	Ambient temperature (20–25°C), pure water

Why This Matters

Procurement of K2HPO4 enables preparation of 5× more concentrated phosphate stock solutions than KH2PO4, reducing volumetric handling and storage footprint in high-throughput buffer formulation workflows.

• [1] Don Martinson. Re: Potasium phosphate. Woodyplants mailing list, 1999. K2HPO4 solubility 167g/100 mL (20°C); KH2PO4 solubility 33g/100 mL (25°C). View Source

Potassium Phosphate Dibasic Solubility Exceeds Sodium Phosphate Dibasic by Over 14-Fold at 25°C

In direct comparison of dibasic phosphate salts, potassium phosphate dibasic (K2HPO4) exhibits markedly higher aqueous solubility than sodium phosphate dibasic (Na2HPO4). This difference is critical for applications requiring high phosphate concentrations without precipitation or for minimizing the total salt load when high buffering capacity is needed [1].

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	K2HPO4: 168.4 g per 100 g water
Comparator Or Baseline	Na2HPO4 (dibasic): 12.0 g per 100 g water
Quantified Difference	14.0-fold higher solubility (168.4 vs. 12.0 g/100g H2O)
Conditions	25°C, pure water

Why This Matters

Selection of K2HPO4 over Na2HPO4 enables formulation of high-ionic-strength buffers without precipitation risk, a decisive factor in aqueous two-phase extraction systems and concentrated bioreactor feeds.

• [1] Table 1. Solubility data for phosphate salts. PMC. K2HPO4 168.4 g/100g H2O; Na2HPO4 12.0 g/100g H2O (25°C). View Source

Potassium Phosphate Dibasic (K2HPO4) Produces Approximately 67% Higher Ionic Strength Per Mole Than KH2PO4 in Aqueous Solution

Substituting monobasic potassium phosphate (KH2PO4) for dibasic potassium phosphate (K2HPO4) alters not only pH but also the ionic strength of the medium. The dibasic salt dissociates to yield two K+ ions per phosphate anion, whereas the monobasic salt yields only one K+ ion, creating quantifiable differences in solution properties [1].

Evidence Dimension	Potassium ion contribution per mole of compound
Target Compound Data	K2HPO4: 2 K+ ions per formula unit, contributing to higher ionic strength
Comparator Or Baseline	KH2PO4: 1 K+ ion per formula unit
Quantified Difference	Approximately 67% higher K+ molar contribution (2:1 ratio) at equivalent molar concentration
Conditions	Complete dissociation in aqueous solution

Why This Matters

The higher ionic strength contribution of K2HPO4 is essential for applications requiring specific salt concentrations (e.g., protein precipitation, enzyme stabilization) and cannot be achieved by molar-equivalent substitution with KH2PO4.

• [1] Protocol-Online forum. What's the difference between KH2PO4 and K2HPO4 in MOPS media? 2008. Difference is partly the number of K+ ions in solution. View Source

Potassium Phosphate Dibasic Enables pH 7.4–7.6 Media While KH2PO4 Substitution Drives pH Below 6.8, Compromising Microbial Growth

In oxidation-fermentation medium formulations, the choice between dibasic (K2HPO4) and monobasic (KH2PO4) potassium phosphate determines the baseline pH of the culture medium. Substitution of KH2PO4 for K2HPO4 produces a quantifiably more acidic environment that is detrimental to many target microorganisms [1].

Evidence Dimension	Resulting medium pH with single-salt addition
Target Compound Data	K2HPO4 (dibasic): yields more alkaline medium, pH 7.4–7.6
Comparator Or Baseline	KH2PO4 (monobasic): yields acidic medium, pH <6.8
Quantified Difference	pH differential ≥0.8–1.0 units; monobasic substitution produces acidic conditions harmful to target microorganisms
Conditions	Oxidation-fermentation medium preparation (peptone 2.0g, NaCl 5.0g, phosphate salt 0.3g, agar 2.5g per liter)

Why This Matters

Unintentional substitution of KH2PO4 for K2HPO4 in fermentation media formulations results in pH conditions outside the optimal growth range for many industrially relevant microorganisms, directly impacting biomass yield and product titer.

• [1] ResearchGate. What is the difference between potassium dihydrogen phosphate and dipotassium hydrogen phosphate? 2018. K2HPO4 yields pH 7.4–7.6; KH2PO4 yields pH <6.8. View Source

Potassium Phosphate Dibasic Precipitates SDS Whereas Sodium Phosphate Dibasic Remains Soluble, Dictating Buffer Selection in Detergent-Containing Workflows

A critical differentiator between potassium and sodium phosphate dibasic buffers is their differential precipitation behavior with sodium dodecyl sulfate (SDS). Potassium ions form an insoluble potassium dodecyl sulfate precipitate, whereas sodium ions remain soluble with SDS. This property is exploited intentionally in alkaline lysis plasmid purification protocols [1].

Evidence Dimension	Precipitation behavior with SDS
Target Compound Data	K2HPO4 / K+ containing buffers: forms precipitate with SDS
Comparator Or Baseline	Na2HPO4 / Na+ containing buffers: remains soluble with SDS
Quantified Difference	Qualitative difference: precipitation vs. solubility
Conditions	Alkaline lysis miniprep conditions; SDS/NaOH lysis followed by potassium acetate/acetic acid addition

Why This Matters

Selection of potassium versus sodium phosphate dibasic directly determines compatibility with SDS-containing workflows. Potassium phosphate buffers are incompatible with SDS-PAGE sample preparation but are essential for the selective precipitation step in plasmid DNA minipreps.

• [1] Lidstrom:Buffers. OpenWetWare. Potassium precipitates SDS while sodium is soluble; classic example in minipreps. View Source

USP-Grade Potassium Phosphate Dibasic Enforces ≤0.03% Chloride Limit and ≤0.003% Iron Limit, Defining Acceptable Purity for Regulated Pharmaceutical Manufacturing

For pharmaceutical and biopharmaceutical applications, the United States Pharmacopeia (USP) monograph for Dibasic Potassium Phosphate establishes quantitative purity specifications that define procurement-grade acceptability. These limits differentiate compendial-grade material from lower-purity technical or food-grade alternatives [1].

Evidence Dimension	Compendial purity and impurity specifications
Target Compound Data	USP Dibasic Potassium Phosphate: Assay 98.0–100.5% (dried basis); Loss on drying ≤1.0%; Chloride ≤0.03%; Iron ≤0.003%; Heavy metals ≤0.001%; Insoluble substances ≤0.2%
Comparator Or Baseline	Technical/industrial grade: typically unspecified or higher impurity thresholds
Quantified Difference	Defined acceptance criteria with specified maximum impurity thresholds per USP monograph
Conditions	USP 29 / NF 24 monograph specifications

Why This Matters

Procurement of USP-grade potassium phosphate dibasic ensures compliance with cGMP requirements (21 CFR part 211) and provides auditable purity documentation essential for regulatory submissions in pharmaceutical manufacturing.

• [1] USP Monographs: Dibasic Potassium Phosphate. USP 29 / NF 24. Assay 98.0–100.5% dried basis; chloride ≤0.03%; iron ≤0.003%; heavy metals ≤0.001%; loss on drying ≤1.0%. View Source

Procurement-Relevant Application Scenarios for Potassium Phosphate Dibasic (K2HPO4)

Preparation of Concentrated Phosphate Stock Solutions for High-Throughput Buffer Formulation

With 5.1-fold higher solubility than KH2PO4 and 14.0-fold higher solubility than Na2HPO4, potassium phosphate dibasic enables preparation of concentrated phosphate stock solutions (up to ~160 g/L) without precipitation risk [1][2]. This property is critical in automated liquid handling systems and high-throughput screening facilities where minimizing volumetric handling reduces error and conserves storage space.

Alkaline Lysis Plasmid DNA Purification Requiring SDS Precipitation

Potassium phosphate dibasic and potassium-containing buffers are essential for the selective precipitation of SDS-protein-lipid-chromosomal DNA complexes in alkaline lysis miniprep protocols. Sodium-based phosphate buffers cannot substitute for this application because sodium ions remain soluble with SDS, failing to precipitate the complex and resulting in plasmid DNA contamination with genomic DNA [3].

Fermentation and Microbial Culture Media Requiring Neutral-to-Alkaline pH (7.4–7.6)

Oxidation-fermentation medium formulations specifying K2HPO4 as the phosphate source establish a baseline pH of 7.4–7.6. Substitution with KH2PO4 drives pH below 6.8, producing acidic conditions that inhibit the growth of target microorganisms and compromise experimental reproducibility. Procurement of the correct dibasic salt ensures medium pH falls within the optimal range for industrially relevant strains without requiring additional pH adjustment steps [4].

Pharmaceutical Manufacturing Requiring USP/EP/BP Compendial Compliance

Multi-compendial grade potassium phosphate dibasic (assay 98.0–100.5%, chloride ≤0.03%, iron ≤0.003%, heavy metals ≤0.001%, loss on drying ≤1.0%) is manufactured under cGMP (21 CFR part 211) and meets USP, EP, and BP specifications [5]. This grade is required for use as a pharmaceutical excipient, buffering agent in injectable formulations, or component in FDA-regulated manufacturing processes where full traceability and impurity documentation are mandatory.

• [1] Don Martinson. Re: Potasium phosphate. Woodyplants mailing list, 1999. K2HPO4 solubility 167g/100 mL (20°C); KH2PO4 solubility 33g/100 mL (25°C). View Source
• [2] Table 1. Solubility data for phosphate salts. PMC. K2HPO4 168.4 g/100g H2O; Na2HPO4 12.0 g/100g H2O (25°C). View Source
• [3] Lidstrom:Buffers. OpenWetWare. Potassium precipitates SDS while sodium is soluble. View Source
• [4] ResearchGate. Difference between potassium dihydrogen phosphate and dipotassium hydrogen phosphate. 2018. K2HPO4 yields pH 7.4–7.6; KH2PO4 yields pH <6.8. View Source
• [5] USP Monographs: Dibasic Potassium Phosphate. USP 29 / NF 24. Assay 98.0–100.5%; chloride ≤0.03%; iron ≤0.003%; heavy metals ≤0.001%. View Source